Cas no 2169401-95-8 (3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid)

• Product Name: 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid
• CAS No: 2169401-95-8
• MF: C₉H₄FNO₃
• MW: 193.131365776062
• CID: 6082349
• PubChem ID: 165533995
• Update Time: 2025-05-20

3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid
• EN300-1585565
• 2169401-95-8

• Inchi： 1S/C9H4FNO3/c10-9-6(5-12)1-2-7(11-9)3-4-8(13)14/h1-2,5H,(H,13,14)
• InChI Key： KLNANAANZVNBIF-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=CC(C#CC(=O)O)=N1

Computed Properties

• Exact Mass: 193.01752115g/mol
• Monoisotopic Mass: 193.01752115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid (CAS No. 2169401-95-8)

3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid (CAS No. 2169401-95-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluoro and formyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine ring and a propynoic acid moiety, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid for its potential role in developing kinase inhibitors and antiviral agents. The compound's alkyne group also allows for click chemistry applications, enabling rapid modular synthesis of complex molecules. This aligns with the growing trend of fragment-based drug design and high-throughput screening methodologies.

The synthesis of CAS 2169401-95-8 typically involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by organic chemists. Many users inquire about optimized synthetic routes or alternative catalysts for this compound, reflecting the community's focus on green chemistry and atom economy. Recent publications have explored microwave-assisted synthesis to improve yields while reducing reaction times - a hot topic in process chemistry circles.

From an analytical perspective, 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid presents interesting challenges for NMR spectroscopy and mass spectrometry characterization. The compound's fluorine atom creates distinctive splitting patterns in ¹H NMR spectra, while the aldehyde proton appears as a characteristic singlet. These features make it a valuable case study for spectroscopy students searching for complex NMR interpretation examples.

In material science applications, the conjugated system of this molecule has attracted attention for organic electronics development. Researchers investigating molecular semiconductors or OLED materials often explore similar structures. The compound's ability to participate in π-π stacking interactions while maintaining solubility makes it particularly interesting for thin-film device applications.

Quality control of 2169401-95-8 requires careful monitoring of impurity profiles, especially related to regioisomers and degradation products. Many pharmaceutical companies search for reliable HPLC methods to analyze this compound, with reverse-phase chromatography using C18 columns being the most commonly reported approach. The UV-active nature of the molecule facilitates detection at 254 nm, though mass-directed purification may be preferred for preparative purposes.

Storage and handling of 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid require attention to its moisture sensitivity and potential for aldehyde oxidation. Best practices recommend storage under inert atmosphere at low temperatures, a topic frequently discussed in chemical stability forums. The compound's crystalline form has been characterized by X-ray diffraction, providing valuable data for those studying molecular packing arrangements.

Looking forward, CAS 2169401-95-8 continues to be relevant in medicinal chemistry pipelines, particularly for targeted protein degradation strategies. Its structural features make it suitable for developing PROTACs (Proteolysis Targeting Chimeras), one of the most searched topics in current drug discovery literature. The compound's bifunctional nature allows simultaneous interaction with target proteins and E3 ligases, a key requirement for successful PROTAC design.

Environmental considerations for fluoro-organic compounds like this have become increasingly important. Researchers are investigating biodegradation pathways and ecotoxicity profiles of such molecules, responding to growing concerns about persistent organic pollutants. While 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid isn't classified as hazardous, proper waste disposal protocols should always be followed in laboratory settings.

The commercial availability of 2169401-95-8 from specialty chemical suppliers has expanded in recent years, with many vendors offering custom synthesis and bulk quantities. Price comparisons and lead time information are common search queries, reflecting the compound's growing industrial importance. Some suppliers now provide GMP-grade material for pharmaceutical applications, though standard research-grade remains more commonly available.

Patent literature reveals numerous applications of 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid derivatives, particularly in cancer therapeutics and anti-inflammatory drugs. The compound's intellectual property status varies by jurisdiction, making freedom-to-operate analyses crucial for commercial development. Recent patent filings suggest growing interest in its use for neurodegenerative disease treatments as well.

Academic interest in this compound continues to grow, with the number of publications mentioning CAS 2169401-95-8 increasing steadily since its first reported synthesis. The compound frequently appears in structure-activity relationship (SAR) studies, particularly those exploring electronic effects of fluorine substitution. Its hydrogen bonding capacity and dipole moment make it a fascinating subject for computational chemistry investigations as well.

For laboratory safety, standard personal protective equipment including gloves and safety glasses is recommended when handling 3-(6-fluoro-5-formylpyridin-2-yl)prop-2-ynoic acid. While not classified as highly toxic, its dust formation potential warrants use of fume hoods during weighing operations. Material Safety Data Sheets (MSDS) provide detailed handling instructions that address common concerns about chemical exposure limits.

The future research directions for 2169401-95-8 likely include exploration of its metal coordination properties and potential applications in catalysis. The compound's chelating ability through its multiple functional groups makes it interesting for developing ligand systems in homogeneous catalysis. Such applications could bridge the gap between pharmaceutical and industrial chemistry uses of this versatile molecule.